Cas no 2009169-65-5 (4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde)

• Product Name: 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde
• CAS No: 2009169-65-5
• MF: C₂₆H₂₆BNO₄
• MW: 427.29994726181
• CID: 5086634
• PubChem ID: 142575975
• Update Time: 2025-06-09

4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2009169-65-5
• 4-[(4-formylphenyl)[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]amino]benzaldehyde
• BS-53753
• 4-[N-(4-formylphenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)anilino]benzaldehyde
• F74385
• 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde

• Inchi： 1S/C26H26BNO4/c1-25(2)26(3,4)32-27(31-25)21-9-15-24(16-10-21)28(22-11-5-19(17-29)6-12-22)23-13-7-20(18-30)8-14-23/h5-18H,1-4H3
• InChI Key： IFVCJCDWYHWAEP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C=C1)C=O)(C1=CC=C(C=C1)C=O)C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

Computed Properties

• Exact Mass: 427.1954885g/mol
• Monoisotopic Mass: 427.1954885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Additional information on 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde

Introduction to 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde, with the CAS number 2009169-65-5, has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its complex aromatic and boronic acid functionalities, represents a fascinating subject of study in the realm of organic synthesis and medicinal chemistry.

The molecular structure of 4,4'-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)azanediyl)dibenzaldehyde is a testament to the ingenuity of synthetic chemists. The presence of two benzaldehyde groups linked by an azanediyl bridge provides a versatile platform for further functionalization. This architecture not only enhances the compound's reactivity but also opens up possibilities for its use in various chemical transformations.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility in Suzuki-Miyaura cross-coupling reactions. The boronic acid moiety in 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl makes it an excellent candidate for such reactions, enabling the formation of carbon-carbon bonds with high precision. This capability is particularly valuable in the synthesis of complex organic molecules.

The pharmaceutical industry has shown immense interest in this compound due to its potential as an intermediate in drug development. Its ability to undergo selective modifications allows researchers to tailor its properties for specific therapeutic applications. For instance, derivatives of this compound have been explored as precursors for small-molecule drugs targeting various diseases.

Recent studies have highlighted the role of 4-(4(Trimethylsilyl)boryl)phenyl analogs in medicinal chemistry. These derivatives exhibit promising biological activities and have been investigated for their potential in treating neurological disorders. The structural similarity between these compounds and 4(Trimethylsilyl)boryl)phenyl suggests that 2009169-65-5 could also contribute to this field.

The synthesis of 2009169-65-5 involves multi-step organic reactions that showcase the expertise of modern synthetic methodologies. The use of transition metal catalysts and palladium complexes has been crucial in achieving high yields and selectivity. These advancements not only improve the efficiency of the synthesis but also reduce waste generation.

The application of computational chemistry has further enhanced our understanding of this compound's reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interaction with biological targets. This computational approach complements experimental work and accelerates the discovery process.

In conclusion, 2009169-65-5, or more formally known as 4(Trimethylsilyl)boryl)phenylamine, represents a significant advancement in chemical research. Its unique structure and versatile reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in medicine and beyond.